N-({1-[3-(2-chlorophenoxy)propyl]-1H-benzimidazol-2-yl}methyl)-2-furamide

• Molecular Formula: C22H20ClN3O3
• Molecular Weight: 409.9 g/mol
• IUPAC Name: N-[[1-[3-(2-chlorophenoxy)propyl]benzimidazol-2-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C22H20ClN3O3/c23-16-7-1-4-10-19(16)28-14-6-12-26-18-9-3-2-8-17(18)25-21(26)15-24-22(27)20-11-5-13-29-20/h1-5,7-11,13H,6,12,14-15H2,(H,24,27)
• InChI Key: XZEDWHMMLISMFN-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C(N2CCCOC3=CC=CC=C3Cl)CNC(=O)C4=CC=CO4

Description

N-({1-[3-(2-chlorophenoxy)propyl]-1H-benzimidazol-2-yl}methyl)-2-furamide, commonly known as C646, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. C646 is a potent and selective inhibitor of the histone acetyltransferase (HAT) p300/CBP, which plays a critical role in regulating gene expression and chromatin remodeling.

Mechanism of Action

C646 exerts its therapeutic effects by inhibiting the N-({1-[3-(2-chlorophenoxy)propyl]-1H-benzimidazol-2-yl}methyl)-2-furamide activity of p300/CBP, which plays a critical role in regulating gene expression and chromatin remodeling. p300/CBP acetylates histone proteins, which leads to changes in chromatin structure and gene expression. By inhibiting p300/CBP, C646 can alter gene expression and chromatin structure, leading to changes in cellular processes and therapeutic effects.
Biochemical and Physiological Effects:
C646 has been shown to have various biochemical and physiological effects, including altering gene expression, inducing cell cycle arrest, and inducing apoptosis in cancer cells. Additionally, C646 has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Furthermore, C646 has been shown to have neuroprotective effects by reducing neuroinflammation and improving cognitive function.

Advantages and Limitations for Lab Experiments

C646 has several advantages for lab experiments, including its high potency and selectivity for p300/CBP, which allows for specific targeting of this enzyme. Additionally, C646 is readily available and can be easily synthesized using a multi-step process. However, C646 also has limitations, including its potential cytotoxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for the use of C646 in scientific research, including its potential use as a therapeutic agent in various diseases, including cancer, cardiovascular diseases, and neurodegenerative diseases. Additionally, further studies are needed to determine the long-term effects and potential toxicity of C646. Furthermore, the development of more potent and selective inhibitors of p300/CBP may lead to the development of more effective therapeutic agents.

Synthesis Methods

C646 can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis process involves the reaction of 2-chloroaniline with 2-bromo-1-chloropropane to form 2-(2-chlorophenyl)propylamine. This compound is then reacted with 1H-benzimidazole-2-carboxaldehyde to form N-(2-chlorophenyl)-1-(1H-benzimidazol-2-yl)propan-2-amine. Finally, this compound is reacted with furan-2-carboxylic acid to form C646.

Scientific Research Applications

C646 has been extensively studied in scientific research due to its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurodegenerative diseases. C646 has been shown to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and leukemia cells. Additionally, C646 has been shown to have cardioprotective effects by reducing myocardial infarct size and improving cardiac function. Furthermore, C646 has been shown to have neuroprotective effects by reducing neuroinflammation and improving cognitive function.